Cas no 5332-67-2 (2-(3,4-dichlorophenyl)-1,1,2-ethanetricarbonitrile)

2-(3,4-dichlorophenyl)-1,1,2-ethanetricarbonitrile structure
5332-67-2 structure
Product Name:2-(3,4-dichlorophenyl)-1,1,2-ethanetricarbonitrile
CAS No:5332-67-2
MF:C11H5Cl2N3
MW:250.083499670029
CID:1581972
PubChem ID:219346
Update Time:2025-04-21

2-(3,4-dichlorophenyl)-1,1,2-ethanetricarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-dichlorophenyl)-1,1,2-ethanetricarbonitrile
    • AKOS009047297
    • SureCN9121316
    • 2-(3,4-dichlorophenyl)-1,1,2-tricyanoethane
    • Benzonitrile, 2-(3,4-dichlorophenoxy)-
    • AG-I-02754
    • CHEMBL139498
    • KB-221379
    • CTK5I0777
    • AC1LAJHK
    • AKOS009047297; SureCN9121316; 2-(3,4-dichlorophenyl)-1,1,2-tricyanoethane; Benzonitrile, 2-(3,4-dichlorophenoxy)-; AG-I-02754; CHEMBL139498; KB-221379; CTK5I0777; AC1LAJHK;
    • 2-(3,1,2-ETHANETRICARBONITRILE
    • NSC-545
    • 4948-54-3
    • 5332-67-2
    • NSC545
    • DTXSID00964234
    • 2-(3,4-dichlorophenyl)ethane-1,1,2-tricarbonitrile
    • Inchi: 1S/C11H5Cl2N3/c12-10-2-1-7(3-11(10)13)9(6-16)8(4-14)5-15/h1-3,8-9H
    • InChI Key: POMXQAJRTLIQGV-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C(C#N)C(C#N)C#N)Cl

Computed Properties

  • Exact Mass: 248.98625
  • Monoisotopic Mass: 248.9860526g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 377
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 71.4Ų

Experimental Properties

  • PSA: 71.37
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